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Compound of Interest

Compound Name: Methionylthreonine

Cat. No.: B12105053

For researchers, scientists, and drug development professionals, the responsible management
and disposal of chemical reagents are fundamental to ensuring a safe laboratory environment
and protecting the environment. This document provides essential, step-by-step guidance for
the proper disposal of methionylthreonine, a dipeptide composed of the amino acids
methionine and threonine.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to adhere to standard laboratory safety
protocols. While methionylthreonine and its constituent amino acids, L-methionine and L-
threonine, are not generally classified as hazardous substances, prudent handling is always
recommended.[1][2][3]

Personal Protective Equipment (PPE):

o Wear appropriate protective eyewear, such as chemical safety goggles.[1][3]
o Use chemical-resistant gloves.[1]

e Alab coat is recommended to protect personal clothing.[1]

Handling:

e Avoid generating dust when handling the solid form.[1][2]
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e Use in a well-ventilated area.[1][2]
e Wash hands thoroughly after handling.[1]

 In the event of a spill, the material should be swept up or vacuumed and placed into a
suitable, closed container for disposal.[1][2][4]

Quantitative Data Summary

The following table summarizes key information regarding the properties and hazards of the
constituent amino acids of methionylthreonine. Specific quantitative data for
methionylthreonine itself is not readily available, so the data for L-methionine and L-threonine
should be used as a conservative guide.

Parameter L-Methionine L-Threonine Notes

. Generally considered
Acute Oral Toxicity > 5000 mg/kg (rats, > 2,000 mg/kg (rat,

(LD50) mice)[5] female)[4]

to have low acute

toxicity.

Not considered
B Always consult the
Not classified as a hazardous by the 5
specific Safety Data

Sheet (SDS) for the

product in use.

Hazard Classification hazardous substance. 2012 OSHA Hazard
[2][6] Communication
Standard.[3]

Prevention of
) Keep away from )
Environmental ) Do not let product environmental
drains, surface, and ) o
Hazards enter drains.[4][6] contamination is
ground water.[2] ]
crucial.

Dispose of in Dispose of in
accordance with local, = accordance with local,

regional, and national regional, and national This is the universal

Disposal ) ) )
] regulations.[1] For regulations. For larger  recommendation for
Recommendation - - )
larger quantities, use guantities, use a chemical waste.
a licensed disposal licensed disposal
company.[1] company.
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Step-by-Step Disposal Procedures

The disposal of methionylthreonine must always be conducted in compliance with local,
regional, and national regulations.[1] The following steps provide a general guideline for proper
disposal:

o Consult Local Regulations: Before disposing of any chemical waste, it is imperative to
consult your institution's Environmental Health and Safety (EHS) department or the relevant
local authorities. They will provide specific requirements for chemical disposal in your area.

[1]

o Waste Characterization: While methionylthreonine is not typically classified as hazardous,
it is essential to confirm if your local regulations have any specific provisions for this type of
compound or for mixtures containing it.

o Small Quantities: For very small quantities, some institutional guidelines may permit disposal
down the drain with copious amounts of water. However, this is not a universally accepted
practice and should only be done after explicit approval from your EHS department.[1]
Generally, drain disposal is not recommended.[1]

o Bulk Quantities and Non-Recyclable Solutions: For larger quantities or surplus material, the
recommended method of disposal is to engage a licensed disposal company.[1] The
chemical should be securely packaged and clearly labeled in a suitable container.

o Spill Residue: Any materials used to clean up a spill of methionylthreonine should be
placed in a sealed container and disposed of as chemical waste, following the same
procedures for bulk quantities.

Experimental Protocols

No specific experimental protocols for the disposal of methionylthreonine were found in the
provided search results. The standard procedure for chemical disposal, as outlined above,
should be followed.

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of
methionylthreonine.

Is it classifed as
hazardous waste ocally?
No (Bulk Quaniity)

uuuuu

Click to download full resolution via product page

Caption: Logical workflow for methionylthreonine disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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